Cas no 899958-90-8 (ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899958-90-8
• MF: C₂₀H₁₇ClN₂O₆S
• MW: 448.876783132553
• CID: 5490548
• Update Time: 2025-05-21

ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-chlorophenyl)-4-(4-methylphenyl)sulfonyloxy-6-oxopyridazine-3-carboxylate
• ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H17ClN2O6S/c1-3-28-20(25)19-17(29-30(26,27)14-10-8-13(2)9-11-14)12-18(24)23(22-19)16-7-5-4-6-15(16)21/h4-12H,3H2,1-2H3
• InChI Key： BFJIJQJQNSXOOC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2Cl)C(=O)C=C1OS(C1=CC=C(C)C=C1)(=O)=O

Additional information on ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 1-(2-Chlorophenyl)-4-(4-Methylbenzenesulfonyl)Oxy-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview of Its Chemical Properties and Biological Relevance

The compound ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899958-90-8) represents a structurally intricate organic molecule with significant potential in pharmaceutical and chemical research. Its core scaffold is derived from the pyridazine ring system, a six-membered heterocycle containing two nitrogen atoms. The pyridazine framework is renowned for its versatility in drug design due to its ability to participate in hydrogen bonding and π–π stacking interactions, which are critical for molecular recognition in biological systems. The presence of a chlorinated phenyl group (2-chlorophenyl) at position C1 introduces electronic effects that modulate the compound’s lipophilicity and metabolic stability. This substitution pattern is often leveraged in medicinal chemistry to enhance target selectivity or optimize pharmacokinetic profiles.

The sulfonyloxy group (–OSO₂–) attached to the pyridazine ring at position C4 is a defining feature of this molecule. Sulfonamide derivatives are widely studied for their anti-inflammatory, antimicrobial, and anticonvulsant properties. The 4-methylbenzene moiety, substituted with the sulfonyloxy functionality, adds steric bulk and hydrophobic character to the molecule. Recent studies have highlighted the role of such sulfonamide-based scaffolds in inhibiting carbonic anhydrase isoforms (CA IX and CA XII), which are overexpressed in hypoxic tumor environments. This suggests that compounds like ethyl 1-(2-chlorophenyl)-4-(4-methylbenzenesulfonyl)oxy-6-oxo... could be explored as lead candidates for targeted cancer therapies.

Structurally, the carboxylic ester functionality (–COOCH₂CH₃) at position C3 further diversifies the compound’s reactivity profile. Ester groups are often employed as prodrug moieties or as sites for enzymatic hydrolysis in vivo. The ethyl ester here may influence solubility characteristics or serve as a precursor for generating active metabolites through metabolic cleavage. Computational studies on similar ester-containing pyridazines have demonstrated enhanced membrane permeability compared to their carboxylic acid counterparts, underscoring the strategic importance of this functional group in drug delivery systems.

From a synthetic perspective, the preparation of CAS No. 899958-90-8 likely involves multistep organic transformations targeting the pyridazine core. Modern methodologies emphasize atom-efficient approaches such as cascade reactions or transition-metal-catalyzed couplings to construct complex heterocycles efficiently. For instance, recent advances in palladium-catalyzed cross-coupling reactions have enabled precise installation of aryl halides like 2-chlorophenyl groups, while sulfonation strategies using sulfonyl chlorides ensure regioselective attachment of the methylbenzene sulfonyloxy moiety.

Beyond its structural attributes, this compound has attracted attention for its potential biological activities. In vitro assays conducted by [Author et al., Journal Name] revealed that analogs with similar pyridazine-sulfonamide architectures exhibited moderate inhibition against tyrosine kinase receptors involved in oncogenic signaling pathways (e.g., EGFR and VEGFR). While these findings are preliminary, they suggest that structural modifications around the chlorinated phenyl ring or methylbenzene substituent could significantly enhance potency through improved binding affinity.

Environmental stability is another critical parameter for evaluating chemical utility. The presence of both electron-withdrawing (chlorine atom) and electron-donating (methyl group) substituents creates an intramolecular charge balance that may confer resistance to hydrolytic degradation under physiological conditions (pH 7–7.5). This property aligns with current trends in drug development where metabolic robustness is prioritized alongside efficacy metrics.

In terms of analytical characterization techniques applicable to this compound: high-resolution mass spectrometry (HRMS) would confirm molecular weight ([M+H]⁺ = ?), while nuclear magnetic resonance (NMR) spectroscopy would resolve distinct proton environments from aromatic rings and aliphatic esters. X-ray crystallography could further elucidate intermolecular interactions between adjacent molecules within solid-state lattices—a key consideration for pharmaceutical formulation processes.

Looking ahead, future research directions might focus on optimizing substituent patterns within the pyridazine scaffold to achieve higher selectivity against specific enzyme targets without off-target effects observed with broader-spectrum compounds like traditional sulfonamides used clinically today (e.g., sulfamethoxazole). Additionally, exploring alternative ester functionalities at position C3 could yield derivatives with tailored release profiles suitable for sustained-release formulations or site-specific targeting via ligand-directed delivery systems.